Cas no 2655-84-7 (1-Bromo-3-ethoxybenzene)

1-Bromo-3-ethoxybenzene Properties

Names and Identifiers

• 3-Bromophenetole
• 1-Bromo-3-ethoxybenzene
• 3-Bromoethoxybenzene
• 1-bromo-3-ethoxy-benzene
• 3-Bromo-ethoxy benzene
• 3-Bromophenyl ethyl ether
• 3-ethoxybromobenzene
• Benzene,1-bromo-3-ethoxy
• M-BROMOPHENETOLE
• m-ethoxyphenyl bromide
• Phenetole,m-bromo
• m-Bromphenetol
• Z53833934
• BP-21285
• MS-20672
• A818507
• SY049073
• 1-Bromo-3-ethoxybenzene #
• SCHEMBL1203917
• Benzene, 1-bromo-3-ethoxy-
• FT-0615237
• EINECS 220-186-9
• AM61450
• 1-bromo-3-ethoxy-benzene;3-BROMOPHENETOLE
• CS-W015570
• EN300-105078
• NS00028136
• DTXSID00181126
• AKOS000187944
• B2062
• InChI=1/C8H9BrO/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H
• Phenetole, m-bromo-
• 3-Bromophenetole, 97%
• J-016474
• MFCD00274287
• 2655-84-7
• (3-bromophenyl) methyl methyl ether
• STL557441
• DB-067643
• BBL103631
• +Expand

• MDL： MFCD00274287
• InChIKey： LQBMPJSTUHWGDE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9BrO/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• SMILES： CCOC1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 199.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.984
• Heavy Atom Count: 10
• Complexity: 95.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 2.84780
• PSA: 9.23000
• Refractive Index: n20/D 1.548(lit.)
• Boiling Point: 231°C(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 1.481 g/mL at 25 °C(lit.)

1-Bromo-3-ethoxybenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-Bromo-3-ethoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons